AbstractThe selectivity of a sensor is the ability to discriminate the target from the interference molecules and display a target-specific sensor response. It is a critical trait for gas sensors that are used in real-time air pollution control, hazardous materials detection, food quality inspection and personal health monitoring. Attaining high target selectivity ensures that sensors will exhibit accurate information about the existence and concentration of a target gas, which is essential for reliable sensor response. To obtain target selectivity, it is critical to determine the optimum modification technique and receptor materials as well as to understand how each method works and how it could be designed for a specific target. For this purpose, in this review we present the working principles of the three leading chemical modification methods including catalyst decoration, composite formation, and surface functionalization, as well as the selection criteria of various recognition materials. Throughout the report, we offer a rich apprehension of these techniques by providing mechanistic insights, application areas, advantages, disadvantages, and plausible applications for the invention of the target-specific gas sensors.

AbstractIn recent years, heteroatoms-doped graphene, with its exceptional properties, has generated significant advances in many fields of modern nanoscience and nanotechnology. With the rapid progress in doped graphene research, advanced graphene materials have been developed and frequently used in electromagnetic shielding applications. In this context, heteroatom-doping of graphene materials has been considered as an efficient strategy for the development of novel electromagnetic interference (EMI) shielding materials. This article aims to provide a timely update on the synthesis and EMI shielding applications of doped graphene materials. Heteroatom-doped and co-doped graphene-based materials (n-type and p-type doping) have been synthesized using various chemical and physical routes. Extensive approaches and strategies have been applied for achieving the intended doping/co-doping levels in graphene-based materials. Doping in graphene and its derivatives induces the formation of defects, changing the electrical conductivity as well as the mechanical properties. This results in an increase of reflection, and an improvement of absorption, enhancing shielding effectiveness. This review article provides a comprehensive overview of doping strategies for graphene and related composites, their EMI shielding performance, as well as comments on the future perspectives and possible challenges for doped graphene-based materials. We hope this review article offers a valuable starting point for researchers entering the field, providing an overview of synthesis approaches and EMI shielding applications.

AbstractContemporary thermoelectric literature is rife with material structure-related terminologies like interfaces and grain boundaries, signaling the significance of these structures. Interfaces decide the characteristics of electronic and thermal transport and mechanical properties of polycrystalline and nano thermoelectric (TE) materials. Understanding the relationship between grain boundaries/interphase boundaries and property connections in materials is a key component of material design with desired characteristics and performance. It is now widely recognized that the microstructure of materials is intimately connected to their bulk properties. Accordingly, microstructure control and interface manipulation have emerged as critical topics in the field of materials science and engineering, particularly in thermoelectrics. This paper narrates recent breakthroughs in high-performance TE material design from the standpoints of interface structure and grain boundary manipulation. First, it provides a glimpse of strategies for thermal conductivity reduction through nano and microstructure control, embedded nanoinclusions, grain size reduction, and all-scale hierarchical architectures. It then deliberates on electron and phonon transport decoupling via coherent interfaces, matrix/precipitate electronic band alignment, and charge carrier filtering effects. It proceeds to review the recent results on TE properties of materials prepared with aforementioned strategies emphasizing Bi2(Te,Se)3 and (Bi,Sb)2Te3, SnSe, SnTe, Cu2Se, skutterudides, PbTe-based compounds, GeTe, polymer TE composites, and other materials. At the end, possible strategies for further enhancing zT are addressed.

AbstractBoron Nitride Nanotubes (BNNTs), a 1D nanomaterial with extraordinary mechanical properties, are structurally like carbon nanotubes. BNNTs possess superior thermal stability of ∼900 °C, higher resistance to oxidation at elevated temperatures, and enhanced neutron shielding capacity. These benefits open a wider processing window for manufacturing BNNT-reinforced metal matrix composites (MMC) and hold promise for several structural applications, including radiation shielding. This critique presents the current status, challenges, and future scientific possibilities of BNNT-reinforced MMC. Particular emphasis is laid on the progress made in this area regarding the synthesis, manufacturing, and characterization of BNNT-MMCs to date. The challenges associated with various processing techniques, including additive manufacturing (AM), are discussed in the fabrication of BNNT-MMCs. The experimental mechanics and structure-property relationship modeling are examined in detail to establish the utilization of BNNT-reinforced MMCs. Additionally, prospective research areas with a huge untapped potential for BNNT-MMCs are suggested. The scientific framework behind these methods’ chronological development is analyzed, and a pathway for subsequent advancement is projected. By providing a comprehensive overview, this critique aims to facilitate further progress in BNNT-reinforced MMCs.

AbstractThe development of prosthesis implantation as a means to treat bone defects in the field of orthopedic surgery is booming. Some materials with excellent biocompatibility are available for practical application, while new materials are being continuously developed. Gum metal is a new type of multifunctional β-type titanium alloy, and its basic composition can be expressed as Ti-24(Ta + Nb + V)-(Zr, Hf)-O. Gum metal has a good combination of a low elastic modulus and high strength, which promotes its emergence in the biological field. Moreover, gum metal combines the advantages of nonlinear elasticity, low work hardening rate and nontoxicity, making it a new material with potential in the future. This review begins with the design origin of gum metal and the influence of various elements on this kind of alloy. Second, the fabrication process and deformation mechanism of gum metal are summarized. Finally, the properties and current application fields of gum metal are introduced.

AbstractAll-optical limiting devices are based on materials enabling light to control light, possessing a nonlinear optical response, and are reviving their popularity. One-dimensional photonic crystals (1 D PhC) are an auspicious platform for achieving novel optical limiters functioning for remarkably low limiting threshold and high damage threshold over a wider regime. 1 D PhC, a periodic nanostructure with a refractive index distribution along one direction, has been widely investigated by researchers. However, their utility to limit the high-intensity radiation to protect sophisticated optical sensors and devices is scarce in the research field. An overview of the numerically simulated, mathematically modeled, theoretically proposed, and experimentally realized 1 D PhC reflective optical limiters are provided here. This review focuses on the limited but noteworthy scrutiny of 1 D photonic crystal-based optical limiters using rare earth metals, nanocomposites, semiconductors, and phase-changing materials as defect layers.HighlightsA reliable 1D PhC reflective optical limiter is resistant to laser induced damages.Limiter mechanism relies on creation of nonlinear localized modes.1D PhC optical limiter reflects high power incident beams for a broader frequency window.Reflection based limiters are applicable for arbitrary direction of incidence.

AbstractA circular economy targets zero waste converting both natural and synthetic wastes to valuable products, thereby promoting sustainable development. The porous nanocarbon synthesized from bio-waste is one such product used in applications such as energy storage, catalysis, and sensors. Different techniques are employed for synthesizing carbon from the biowastes and each route results in different properties toward end-user applications. Among them, surface area and porosity are the two critical factors that influence the energy storage capabilities of these synthesized carbon nanostructures. Besides the high surface area of the bio-derived carbons, the hindrance in supercapacitive performance is owing to its low porosity. Fewer review/research papers report the porosity tuning of these carbons for their influence on enhancing the performance of energy storage devices (supercapacitors). This critical review analyses the importance of porosity in these bio-derived carbons and reviews the recent development in its synthesis techniques along with its improvement in the energy storage capability. Special attention is also delivered to identify the ambient source of biowaste for carbon electrodes (fabrication) in supercapacitors. The recent research progress in tuning the porosity of these bio-derived carbons and the influence of electrolyte with porosity in affecting its supercapacitive energy storage is elucidated here. The research challenges, future research recommendations, and opportunities in the synthesis of bio-derived porous carbon for supercapacitor applications are briefed.

AbstractIn view of the drawbacks of high-cost and inherent brittleness of indium tin oxide (ITO) based transparent electrodes, silver nanowires (AgNW) networks have been considered as promising alternatives owing to their excellent optical transparency, mechanical flexibility, and compatibility with large scale printing process. AgNWs have been applied as transparent electrodes in many electronic devices, however, in many cases, they inevitably interact with the surrounding media (e.g., temperature, electric field, UV light irradiation, etc.) which will cause performance degradation. For instance, AgNWs show a typical Rayleigh instability phenomenon when the external temperature is higher than a critical point. Moreover, a specific range of UV light or/and intensive current density can accelerate the partial breakage of AgNW networks. To develop highly stable AgNW based transparent electrodes for flexible electronic devices, intensive research works have been conducted to mitigate the degeneration issues. In this review, the degradation mechanisms of AgNW based transparent electrodes have been systematically studied. Furthermore, the mainstream strategies for mitigating the deterioration of AgNW based transparent electrodes have been analyzed. Finally, the present challenges in current materials processing, and future research directions have been discussed.

AbstractAn ideal electromagnetic interference shielding and microwave absorber material should have dielectric and magnetic loss capabilities including good impedance matching, which can induce attenuation and absorption of incident electromagnetic waves. In this article, we have systematically reviewed recent advances on spinel ferrite and MXene-based innovative novel nanocomposites for electromagnetic interference shielding and microwave absorption application. The article covers MXene–spinel ferrite composite, MXene–spinel ferrite–carbon/graphene ternary composite, and MXene–spinel ferrite–polymer composite including a brief discussion on the basics of electromagnetic interference shielding and microwave absorption. Development strategies of nanocomposites with various components are also discussed. The challenges and future prospects of MXene and spinel ferrite-based nanocomposites are also proposed, which will pave the way to design an innovative next-generation outstanding electromagnetic wave absorber.

AbstractSolid state lighting based on energy efficient phosphors have never ending demand in the present scenario of high energy consumption of which garnet-based phosphors offer superior advantages owing to the unique structural framework. This review comprehensively examines the advances of photoluminescence and it’s tuning through structural modifications and energy transfer (ET) in garnet-based phosphors which includes both self-activated and rare-earth activated compounds. Herein, a very detailed description on the intricacies of the garnet structure composed by the symmetry and the polyhedral representation is included. Regarding structural modifications; which is one of the salient features of this review, first, the tetrahedral distortion assisted luminescence behavior in vanadate garnets is explained in detail. Further, the strong dependence of dipole transitions of Eu3+ with the change in inversion symmetry followed by dodecahedral distortion of various garnet types is elucidated. These findings substantiate the existence of robust interconnection between structural properties and the tunability of luminescence properties in garnet-based phosphor systems. Second, we describe the principles and progress of multicolor garnet phosphors based on single as well as co-doping mechanism and the corresponding ET process through which tuning of white-light emission can be easily realized. In combination of these two methods, systematic tuning of the luminescence can be done through which high efficiency, enhanced thermal stability, true color rendering can be easily attained for garnet phosphors. Accordingly, this comprehensive coverage for understanding the peculiarities of garnets in photoluminescence tuning would promote research on the discovery as well as accelerate further developments in designing garnet phosphors with superior qualities.